Cas no 1807098-74-3 (2-Amino-3-bromomethyl-5-chloropyridine)

• Product Name: 2-Amino-3-bromomethyl-5-chloropyridine
• CAS No: 1807098-74-3
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4898814
• Update Time: 2025-11-01

2-Amino-3-bromomethyl-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromomethyl-5-chloropyridine
• 3-(Bromomethyl)-5-chloropyridin-2-amine

• Inchi： 1S/C6H6BrClN2/c7-2-4-1-5(8)3-10-6(4)9/h1,3H,2H2,(H2,9,10)
• InChI Key： DUQNCATXUGOXQJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-bromomethyl-5-chloropyridine

Introduction to 2-Amino-3-bromomethyl-5-chloropyridine (CAS No. 1807098-74-3)

2-Amino-3-bromomethyl-5-chloropyridine, identified by its Chemical Abstracts Service (CAS) number 1807098-74-3, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications.

The structural features of 2-Amino-3-bromomethyl-5-chloropyridine make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both amino and bromomethyl functional groups, along with a chloro substituent at the 5-position, provides multiple sites for further chemical modification. This flexibility allows chemists to explore diverse synthetic pathways, enabling the development of novel compounds with tailored biological properties.

In recent years, there has been a growing interest in pyridine derivatives as building blocks for drug discovery. The unique electronic and steric properties of this compound have made it a focal point in medicinal chemistry research. Specifically, the bromomethyl group serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the amino group can be readily incorporated into amide or urea linkages, enhancing the compound's utility in peptidomimetic and kinase inhibitor design.

One of the most compelling aspects of 2-Amino-3-bromomethyl-5-chloropyridine is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against several targets of therapeutic interest. For instance, studies have demonstrated its efficacy in inhibiting certain kinases that are implicated in cancer progression. The chloro substituent at the 5-position not only contributes to the compound's lipophilicity but also modulates its binding affinity to biological targets, making it an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of 2-Amino-3-bromomethyl-5-chloropyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their investigations. Techniques such as halogenation and nucleophilic substitution play crucial roles in introducing the desired functional groups while maintaining regioselectivity.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Amino-3-bromomethyl-5-chloropyridine's reactivity and interactions. Molecular modeling studies have provided insights into how modifications at different positions can influence its biological activity. These insights are particularly valuable for designing next-generation compounds with improved pharmacokinetic profiles and reduced side effects.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-documented for their role in crop protection agents due to their ability to interact with biological systems at low concentrations. The unique structural motifs present in 2-Amino-3-bromomethyl-5-chloropyridine make it a promising candidate for creating environmentally sustainable solutions that target pest resistance mechanisms.

As research continues to evolve, the applications of 2-Amino-3-bromomethyl-5-chloropyridine are expected to expand into new frontiers. Innovations in synthetic chemistry and biotechnology are likely to unlock further possibilities, enabling its use in areas such as materials science and nanotechnology. The compound's adaptability ensures that it will remain a cornerstone in the development of innovative chemical solutions for years to come.

In conclusion, 2-Amino-3-bromomethyl-5-chloropyridine (CAS No. 1807098-74-3) represents a critical intermediate with far-reaching implications across multiple scientific disciplines. Its structural versatility, coupled with its demonstrated biological activity, positions it as a cornerstone compound in modern drug discovery and agrochemical innovation. As researchers continue to explore its potential, we can anticipate exciting developments that will further solidify its importance in scientific advancement.